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Compound of Interest

Compound Name: Potassium peroxide

Cat. No.: B104564 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of potassium peroxide (K₂O₂), detailing its

chemical identity, physicochemical properties, synthesis, and relevant experimental protocols.

This document is intended to serve as a valuable resource for professionals in research and

development who utilize or are investigating the applications of this powerful oxidizing agent.

Chemical Identification
IUPAC Name: Potassium peroxide[1]

CAS Number: 17014-71-0[1]

Synonyms: Dipotassium peroxide, Potassium oxide (K₂(O₂))[2]

Physicochemical and Thermochemical Data
The following table summarizes key quantitative data for potassium peroxide, facilitating easy

reference and comparison.
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Property Value References

Molecular Formula K₂O₂ [1]

Molar Mass 110.196 g/mol [1]

Appearance
Yellow amorphous or granular

solid
[1][3][4]

Melting Point 490 °C (decomposes) [3][4]

Density >1 g/cm³ [3][4]

Solubility in Water Reacts violently with water [1][4]

Crystal Structure Orthorhombic [3]

Space Group Cmce (No. 64) [3]

Unit Cell Dimensions
a = 6.69 Å, b = 6.97 Å, c =

6.45 Å
[3]

Standard Enthalpy of

Formation (ΔH f⁰)
-496 kJ/mol [1][3]

Standard Molar Entropy (S⁰) 113 J·mol⁻¹·K⁻¹ [3]

Experimental Protocols
Synthesis of Potassium Peroxide
Potassium peroxide can be synthesized through several methods. Below are detailed

protocols for two common laboratory-scale preparations.

Method 1: Direct Oxidation of Potassium Metal

This method involves the controlled oxidation of potassium metal.

Materials: Potassium metal, Oxygen gas (limited supply).

Procedure:

Place a known quantity of freshly cut potassium metal in a combustion boat.
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Introduce the boat into a tube furnace.

Heat the furnace while passing a limited and controlled flow of dry oxygen gas over the

potassium. The reaction is: 2 K + O₂ → K₂O₂.[3]

The formation of a yellow solid indicates the production of potassium peroxide. Note that

this method may also produce potassium oxide (K₂O) and potassium superoxide (KO₂).[3]

Cool the product under an inert atmosphere before handling.

Method 2: Thermal Decomposition of Potassium Superoxide

This method yields a purer form of potassium peroxide.

Materials: Potassium superoxide (KO₂).

Procedure:

Place potassium superoxide in a vacuum-compatible furnace.

Heat the potassium superoxide to approximately 400°C under vacuum.[4]

The decomposition reaction is: 2 KO₂ → K₂O₂ + O₂.

Maintain the temperature until the evolution of oxygen ceases.

Cool the resulting potassium peroxide to room temperature under vacuum or an inert

atmosphere.

Characterization of Potassium Peroxide
A general workflow for the characterization of synthesized potassium peroxide is outlined

below.

Visual Inspection: Observe the color and form of the product. Potassium peroxide is

typically a yellow solid.[1][3][4]

X-Ray Diffraction (XRD): Confirm the crystal structure and phase purity of the synthesized

material. The expected crystal structure is orthorhombic with the space group Cmce.[3]
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Raman Spectroscopy: Identify the peroxide O-O stretch, which is a characteristic vibrational

mode for peroxides.

Thermal Analysis (TGA/DSC): Determine the thermal stability and decomposition

temperature of the product.

Quantitative Analysis of Peroxide Content: The peroxide content can be indirectly determined

by reacting a known amount of the sample with water and then titrating the resulting

hydrogen peroxide with a standardized solution of potassium permanganate.

Application in Pharmaceutical Stress Testing
Potassium peroxide, as a strong oxidizing agent, can be utilized in the forced degradation

studies of drug substances and products to assess their oxidative stability. A general protocol,

adapted from the use of other peroxide-based stressors, is provided.

Objective: To evaluate the oxidative degradation profile of a drug substance.

Materials: Drug substance, potassium peroxide, suitable solvent system for the drug

substance, HPLC-UV/MS system.

Procedure:

Prepare a solution of the drug substance in a suitable solvent.

Introduce a controlled amount of potassium peroxide to the solution to initiate oxidative

stress. The concentration of potassium peroxide should be carefully chosen to achieve a

target degradation of 5-20%.

Stir the reaction mixture at a controlled temperature for a defined period.

Periodically withdraw aliquots from the reaction mixture.

Quench the reaction if necessary (e.g., by adding a reducing agent).

Analyze the samples by a validated stability-indicating HPLC method to separate the

parent drug from its degradation products.
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Identify the degradation products using mass spectrometry (MS).

Quantify the extent of degradation and the formation of degradation products.

Visualizations
The following diagrams, generated using the DOT language, illustrate key processes involving

potassium peroxide.

Method 1: Direct Oxidation

Method 2: Thermal Decomposition
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Synthesis pathways for potassium peroxide.
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Reaction of potassium peroxide with water.
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Workflow for the characterization of potassium peroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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